Cas no 2098041-30-4 (1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine)

• Product Name: 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine
• CAS No: 2098041-30-4
• MF: C₁₀H₁₄F₂N₄
• MW: 228.241768360138
• CID: 5724308
• PubChem ID: 126849061
• Update Time: 2025-06-30

1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(difluoromethyl)pyrimidin-4-yl]piperidin-4-amine
• F1911-1302
• AKOS040797957
• 2098041-30-4
• 4-Piperidinamine, 1-[6-(difluoromethyl)-4-pyrimidinyl]-
• 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine

• Inchi： 1S/C10H14F2N4/c11-10(12)8-5-9(15-6-14-8)16-3-1-7(13)2-4-16/h5-7,10H,1-4,13H2
• InChI Key： XYYZTLJENTVRFD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(CC1)N)F

Computed Properties

• Exact Mass: 228.11865279g/mol
• Monoisotopic Mass: 228.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±42.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Additional information on 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine

Introduction to 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine (CAS No. 2098041-30-4)

1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2098041-30-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core linked to a pyrimidine moiety substituted with a difluoromethyl group, has garnered attention due to its structural features and potential biological activities. The presence of the difluoromethyl group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

The pyrimidine scaffold in this compound is a hallmark of many biologically active molecules, particularly in the context of nucleoside analogs and kinase inhibitors. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their roles in modulating various biological pathways. The combination of the piperidine ring and the pyrimidine moiety in 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel small molecules with improved pharmacological profiles. The structural features of 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine align well with current trends in drug design. For instance, the difluoromethyl group not only enhances the compound's lipophilicity but also contributes to its resistance against metabolic degradation. These properties are critical for ensuring that a drug candidate remains active in vivo and achieves the desired therapeutic effect.

Moreover, the amine group at the 4-position of the piperidine ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties as needed. This flexibility is invaluable in medicinal chemistry, where subtle modifications can significantly impact a compound's efficacy and safety profile. The synthesis of 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

The biological activity of 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine has been explored in several preclinical studies. Initial investigations have revealed promising results in terms of interaction with specific biological targets. For example, studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways implicated in various diseases, including cancer. The ability to modulate kinase activity is of great interest in oncology research, as kinases play crucial roles in tumor growth and progression.

Additionally, the structural motif of 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine has been compared to known drug entities approved by regulatory agencies such as the U.S. Food and Drug Administration (FDA). By aligning this compound with established pharmacophores, researchers can gain insights into its potential therapeutic applications and identify areas for optimization. Comparative molecular field analysis (CoMFA) and other computational modeling techniques have been utilized to evaluate how well 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine fits into known binding pockets of biological targets.

The synthesis and characterization of this compound have also contributed to advancements in synthetic organic chemistry. The development of novel synthetic routes for constructing complex heterocyclic systems like 1-[6-(Difluoromethyl)pyrimidin-4-yl]piperidin-4-amine not only facilitates its study but also provides valuable tools for synthesizing other related molecules. These methodologies can be adapted for use in other areas of research, promoting innovation across multiple disciplines.

In conclusion, 1-[6-(Difluoromethyl)pyrimidin-4-ylo piperidin - 4 - amine (CAS No. 2098041 - 30 - 4) represents an intriguing example of how structural features can influence biological activity and pharmacokinetic properties. Its potential applications in drug discovery are supported by ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its pharmacological profile. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceutical development.